trifluoromethylacetylene methyl alcohol
trifluoromethylacetylene methyl alcohol
Brand Name:
Vulcanchem
CAS No.:
128496-66-2
VCID:
VC0137545
InChI:
InChI=1S/C19H21F3O2/c1-18(17(24)7-9-19(20,21)22)8-6-16-13(11-18)3-2-12-10-14(23)4-5-15(12)16/h4-5,10,13,16-17,23-24H,2-3,6,8,11H2,1H3/t13-,16-,17+,18-/m1/s1
SMILES:
CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#CC(F)(F)F)O
Molecular Formula:
C19H21F3O2
Molecular Weight:
338.4 g/mol
trifluoromethylacetylene methyl alcohol
CAS No.: 128496-66-2
Main Products
VCID: VC0137545
Molecular Formula: C19H21F3O2
Molecular Weight: 338.4 g/mol
| CAS No. | 128496-66-2 |
|---|---|
| Product Name | trifluoromethylacetylene methyl alcohol |
| Molecular Formula | C19H21F3O2 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | (4bR,7R,8aR)-7-methyl-7-[(1R)-4,4,4-trifluoro-1-hydroxybut-2-ynyl]-5,6,8,8a,9,10-hexahydro-4bH-phenanthren-2-ol |
| Standard InChI | InChI=1S/C19H21F3O2/c1-18(17(24)7-9-19(20,21)22)8-6-16-13(11-18)3-2-12-10-14(23)4-5-15(12)16/h4-5,10,13,16-17,23-24H,2-3,6,8,11H2,1H3/t13-,16-,17+,18-/m1/s1 |
| Standard InChIKey | GCEHLIQGBSTENM-NKGKWGDASA-N |
| Isomeric SMILES | C[C@]1(CC[C@@H]2[C@@H](C1)CCC3=C2C=CC(=C3)O)[C@H](C#CC(F)(F)F)O |
| SMILES | CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#CC(F)(F)F)O |
| Canonical SMILES | CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#CC(F)(F)F)O |
| Synonyms | TFMAMA trifluoromethylacetylene methyl alcohol |
| PubChem Compound | 195573 |
| Last Modified | Nov 11 2021 |
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